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Compound of Interest

Compound Name: Autophagy-IN-7

Cat. No.: B15585868

Crucial Safety Notice: A specific Safety Data Sheet (SDS) for a compound precisely named
"Autophagy-IN-7" is not publicly available. There is conflicting information from chemical
suppliers, with the name being associated with both autophagy inducers and inhibitors, which
may have significantly different hazard profiles.

Due to this ambiguity, Autophagy-IN-7 must be handled and disposed of as a potentially
hazardous, unidentified chemical. The primary directive is to consult your institution's
Environmental Health and Safety (EHS) office for guidance. This document provides essential
safety information and a general framework for disposal, but it is not a substitute for
professional EHS consultation.

Immediate Safety and Handling

Before proceeding with any disposal steps, ensure you are following standard laboratory safety
protocols.

Personal Protective Equipment (PPE):
o Eye Protection: Wear tight-sealing safety goggles or a face shield.[1]
e Hand Protection: Wear compatible chemical-resistant gloves.

» Body Protection: Wear a lab coat.
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o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[2][3]
Avoid creating dust or aerosols.[2]

In Case of Exposure:

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek prompt medical attention.[2]

» Skin Contact: Rinse skin thoroughly with large amounts of water and remove contaminated
clothing. Seek medical attention.[2]

 Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support and seek
immediate medical attention.[2]

e Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Seek immediate
medical attention.[2]

Identifying Your Compound: A Critical Step

The proper disposal route depends entirely on the exact chemical identity and its associated
hazards. The name "Autophagy-IN-7" is ambiguous. Below is a summary of potentially
related, but distinct, compounds found in supplier databases. It is essential to determine which,
if any, of these corresponds to your material.

Feature Autophagy inducer 7 Autophagy Inhibitor VII
Function Inducer of Autophagy Inhibitor of Autophagy

Not explicitly provided, but
CAS Number 944159-20-0

distinct chemical entity

Molecular Formula C24H27FN20S C20H26CIN3

Toxicity data available (LD50 =
27 uM in U20S cells),

Not a hazardous substance or

Hazard Classification mixture (according to supplier ) ]
suggesting potential hazards.
SDS)[2]
[4]
Supplier Example MedChemExpress Sigma-Aldrich/Calbiochem
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Step-by-Step Disposal Protocol for an Unidentified
Chemical

Given the uncertainty, the following workflow is the mandatory procedure. It prioritizes safety

and regulatory compliance.
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Workflow for Disposal of Unidentified ‘Autophagy-IN-7"

Phase 1: Quarantine & Information Gathering Phase 2: Identification & Consultation
Step 1: Isolate & Secure Step 3: Attempt Identification
Place container in a designated, secure area (e.g., fume hood). Cross-reference documentation with known compounds.
Label clearly: ‘Caution: Unidentified Substance. Do Not Use or Dispose. Check original supplier catalog number if available.

\ 4

Step 2: Gather Documentation

Is the substance
confidently identified

Collect all related lab notebooks, purchase orders, and container labels. with an SDS available?

Step 4: Contact EHS

Provide all gathered information to your institution's Yes
Environmental Health & Safety office.

VA

/

/ Phase 3: Disposal Execution \

Step 5: Follow EHS Instructions Step 6: Follow SDS Protocol
EHS will provide specific instructions for labeling, Dispose according to the specific instructions in the
waste containerization, and pickup. confirmed Safety Data Sheet.

~.

Step 7: Document Disposal

Record the date, method, and personnel involved
in the disposal in your lab notebook.

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of "Autophagy-IN-7".
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Disposal Guidelines for Confirmed Non-Hazardous
Waste

This procedure applies ONLY if you can definitively identify your substance as "Autophagy
inducer 7" (CAS 944159-20-0) and have confirmed its non-hazardous status via its specific
SDS.[2]

o Segregate Waste: Ensure the non-hazardous chemical is not mixed with any hazardous
waste streams. Combining them requires the entire mixture to be treated as hazardous.[5]

e Solid Waste:
o Place the solid chemical waste in a securely sealed, clearly labeled container.

o Laboratory personnel should transport the sealed container directly to the designated
dumpster for regular trash. Do not leave it in laboratory trash cans that will be handled by
custodial staff.[6]

e Liquid Waste (Solutions):

o Some institutions may permit drain disposal for approved non-hazardous liquid waste.[6]
[7] You must obtain approval from your EHS office before pouring any chemical down the
drain.

o If not permitted, absorb the liquid with a non-reactive absorbent material (e.g., diatomite),
seal it in a container, and dispose of it as solid waste.[2]

o Empty Containers:

[¢]

Triple-rinse the container with a suitable solvent (e.g., water or ethanol).

o

Collect the rinsate and manage it as chemical waste. For a confirmed non-hazardous
substance, this rinsate may be approved for drain disposal by EHS.

o

Deface or remove the original label and dispose of the clean, empty container in the
regular trash or glass disposal box.[6][8]
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Disclaimer: This information is intended to provide immediate safety and logistical guidance for
research professionals. Proper chemical disposal is subject to stringent local, state, and federal
regulations. Always prioritize guidance from your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15585868?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

